Cas no 88660-03-1 (12-O-Methylanomaline)
12-O-Methylanomaline structure
Product name:12-O-Methylanomaline
CAS No:88660-03-1
MF:C23H32N2O4
MW:400.511186599731
CID:2062075
12-O-Methylanomaline Chemical and Physical Properties
Names and Identifiers
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- 12-O-Methylanomaline
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- Inchi： InChI=1S/C23H32N2O4/c1-5-22-10-8-17-23(11-13-24(21(22)23)12-9-18(22)27)15-6-7-16(28-3)20(29-4)19(15)25(17)14(2)26/h6-7,17-18,21,27H,5,8-13H2,1-4H3
- InChI Key： BZZIFKDRFKCMCT-UHFFFAOYSA-N
- SMILES： CCC12CCC3N(C(C)=O)c4c(ccc(OC)c4OC)C33CCN(CCC1O)C23
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- XLogP3: 1.451
12-O-Methylanomaline Related Literature
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Nadia Sebbar,Henning Bockhorn,Joseph W. Bozzelli Phys. Chem. Chem. Phys., 2002,4, 3691-3703
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Paweł Siudem,Jarosław Bukowicki,Iwona Wawer,Katarzyna Paradowska RSC Adv., 2020,10, 18082-18092
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Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
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Makoto Tadokoro,Chihiro Iida,Yuriko Shimazaki,Kyosuke Isoda,You Suzuki,Tomoaki Sugaya,Yoshihide Kumagai,Motohiro Mizuno RSC Adv., 2012,2, 12101-12104
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